Cas no 478032-01-8 (N3,N3,N5,N5-Tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine)

• Product Name: N3,N3,N5,N5-Tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine
• CAS No: 478032-01-8
• MF: C₁₄H₁₆F₃N₅O
• MW: 327.30495262146
• CID: 5711938
• PubChem ID: 4220588
• Update Time: 2025-10-31

N3,N3,N5,N5-Tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• AKOS005088678
• 478032-01-8
• (3,5-Bis(dimethylamino)-1H-1,2,4-triazol-1-yl)(4-(trifluoromethyl)phenyl)methanone
• [3,5-bis(dimethylamino)-1,2,4-triazol-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• 3M-702
• N3,N3,N5,N5-tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine
• [3,5-BIS(DIMETHYLAMINO)-1H-1,2,4-TRIAZOL-1-YL][4-(TRIFLUOROMETHYL)PHENYL]METHANONE
• Methanone, [3,5-bis(dimethylamino)-1H-1,2,4-triazol-1-yl][4-(trifluoromethyl)phenyl]-
• N3,N3,N5,N5-Tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine

• Inchi： 1S/C14H16F3N5O/c1-20(2)12-18-13(21(3)4)22(19-12)11(23)9-5-7-10(8-6-9)14(15,16)17/h5-8H,1-4H3
• InChI Key： JSHBODVMGNFTKR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1C(=NC(=N1)N(C)C)N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 327.13069464g/mol
• Monoisotopic Mass: 327.13069464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 429.4±55.0 °C(Predicted)
• pka: 2.95±0.50(Predicted)

Additional information on N3,N3,N5,N5-Tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine

Recent Advances in the Study of N3,N3,N5,N5-Tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine (CAS: 478032-01-8)

In recent years, the compound N3,N3,N5,N5-Tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine (CAS: 478032-01-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and trifluoromethylbenzoyl moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 478032-01-8 involves a multi-step process, starting with the condensation of appropriately substituted hydrazines with cyanamide derivatives, followed by cyclization and subsequent functionalization. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for scaling up production for preclinical studies. The trifluoromethyl group, in particular, has been highlighted for its role in enhancing the compound's metabolic stability and binding affinity to target proteins.

Pharmacological evaluations of 478032-01-8 have revealed its potent inhibitory activity against several kinase targets, including those implicated in inflammatory and oncogenic pathways. In vitro assays demonstrate that this compound exhibits nanomolar potency against specific kinases, with a selectivity profile that suggests minimal off-target effects. These findings position 478032-01-8 as a promising candidate for further development in targeted therapy.

Recent in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Animal models treated with 478032-01-8 showed significant reduction in tumor growth and inflammatory markers, with favorable bioavailability and tissue distribution. Notably, the compound's ability to cross the blood-brain barrier opens potential applications in neurological disorders, although this requires further investigation.

Despite these promising results, challenges remain in the clinical translation of 478032-01-8. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed in upcoming preclinical and clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward therapeutic use.

In conclusion, N3,N3,N5,N5-Tetramethyl-1-[4-(trifluoromethyl)benzoyl]-1H-1,2,4-triazole-3,5-diamine represents a compelling case study in modern drug discovery. Its unique chemical structure and robust biological activity underscore its potential as a therapeutic agent. Continued research and development efforts will be crucial to fully realize its clinical benefits and address existing challenges.